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Compound of Interest

Compound Name: TC-N 1752-d5

Cat. No.: B15562141 Get Quote

Essential Safety and Handling Guide for TC-N
1752-d5
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling TC-N 1752-d5. The following

procedures are based on the available data for the parent compound, TC-N 1752, and are

intended to ensure safe laboratory operations and proper disposal.

I. Compound Identification and Hazards
While TC-N 1752 is classified as not a hazardous substance or mixture, it is crucial to handle

its deuterated form, TC-N 1752-d5, with care, as potential hazards may not be fully

characterized.[1] Standard laboratory precautions should always be observed.

Key Compound Data:
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Identifier Value

Chemical Name

N-[2-Methyl-3-[[4-[4-[[4-

(trifluoromethoxy)phenyl]methoxy]-1-

piperidinyl]-1,3,5-triazin-2-

yl]amino]phenyl]acetamide

Parent CAS No. 1211866-85-1[1]

Parent Formula C25H27F3N6O3[1]

Parent Mol. Wt. 516.52[1]

II. Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling TC-N 1752-d5.

Protection Type Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection A standard laboratory coat.

Respiratory

Not required under normal handling conditions

with adequate ventilation. Use a NIOSH-

approved respirator if dust or aerosols are

generated.[1]

III. Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Storage Conditions:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-107405/TC-N-1752-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107405/TC-N-1752-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107405/TC-N-1752-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15562141?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-107405/TC-N-1752-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Format Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months[2]

-20°C 1 month[2]

Safe Handling Procedures:

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

Hygiene: Wash hands thoroughly after handling.

IV. First Aid Measures
In the event of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area with plenty of water. Seek

medical attention if irritation develops.[1]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

V. Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For powders, gently sweep up the material, avoiding dust generation. For solutions,

absorb the spill with an inert material (e.g., vermiculite, sand).

Collect: Place the contained material into a sealed, labeled container for disposal.

Clean: Decontaminate the spill area with an appropriate solvent and then wash with soap

and water.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.
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VI. Experimental Workflow
The following diagram outlines the standard workflow for handling TC-N 1752-d5 in a

laboratory setting.
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Caption: Workflow for handling TC-N 1752-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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